Cas no 92243-56-6 (3-phenylcyclobutan-1-ol)

• Product Name: 3-phenylcyclobutan-1-ol
• CAS No: 92243-56-6
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 4936909
• PubChem ID: 21876130
• Update Time: 2026-02-27

3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-phenylcyclobutanol
• cis-3-phenylcyclobutanol
• trans-3-Phenylcyclobutanol
• 3-phenylcyclobutan-1-ol
• 3-phenyl-cyclobutanol
• 3-phenylcyclobutan-1-ol, trans
• (1r,3r)-3-phenylcyclobutan-1-ol
• (1s,3s)-3-phenylcyclobutan-1-ol
• NE51409
• NE57309
• Z1428018534
• Z2156626

• MDL： MFCD12152559
• Inchi： 1S/C10H12O/c11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： BLLLZEOPEKUXEG-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-phenylcyclobutan-1-ol

3-Phenylcyclobutan-1-ol (CAS No. 92243-56-6): An Overview of Its Properties, Applications, and Recent Research Developments

3-Phenylcyclobutan-1-ol (CAS No. 92243-56-6) is a cyclic alcohol compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a cyclobutane ring substituted with a phenyl group and a hydroxyl group. The combination of these functional groups imparts 3-phenylcyclobutan-1-ol with a range of interesting properties that make it a valuable intermediate in various synthetic processes and a potential candidate for drug development.

The chemical formula of 3-phenylcyclobutan-1-ol is C₁₀H₁₂O, and its molecular weight is 152.20 g/mol. The compound is typically synthesized through the reduction of 3-phenylcyclobutanone, a process that can be achieved using various reducing agents such as sodium borohydride or lithium aluminum hydride. The resulting 3-phenylcyclobutan-1-ol is a colorless liquid with a boiling point of approximately 180°C at atmospheric pressure.

In terms of its physical properties, 3-phenylcyclobutan-1-ol exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. However, it has limited solubility in water, which can be improved by the addition of co-solvents or through the formation of derivatives. The compound's hydroxyl group also makes it susceptible to various chemical reactions, including esterification, etherification, and oxidation.

The biological activity of 3-phenylcyclobutan-1-ol has been the subject of several recent studies. One notable area of research involves its potential as an intermediate in the synthesis of bioactive compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-phenylcyclobutan-1-ol exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 3-phenylcyclobutan-1-ol could serve as a valuable starting material for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 3-phenylcyclobutan-1-ol has also been explored for its use in materials science. Researchers have investigated its potential as a building block for the synthesis of advanced polymers and functional materials. A study published in Macromolecules demonstrated that polymers derived from 3-phenylcyclobutan-1-ol exhibit excellent thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries.

The environmental impact of 3-phenylcyclobutan-1-ol is another important consideration. While the compound itself is not classified as hazardous, its production and use should be conducted with appropriate safety measures to minimize any potential risks to human health and the environment. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 3-phenylcyclobutan-1-ol, such as using catalysts derived from renewable resources and optimizing reaction conditions to reduce waste generation.

In conclusion, 3-phenylcyclobutan-1-ol (CAS No. 92243-56-6) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely that 3-phenylcyclobutan-1-ol will play an increasingly important role in various scientific and industrial fields.